Cas no 915289-19-9 (1,3,5-Benzenetricarboxylic acid, 1,3,5-tris(4-butoxyphenyl) ester)

1,3,5-Benzenetricarboxylic acid, 1,3,5-tris(4-butoxyphenyl) ester structure
915289-19-9 structure
Product Name:1,3,5-Benzenetricarboxylic acid, 1,3,5-tris(4-butoxyphenyl) ester
CAS No:915289-19-9
MF:C39H42O9
MW:654.74539232254
CID:787321
PubChem ID:71428837
Update Time:2025-04-19

1,3,5-Benzenetricarboxylic acid, 1,3,5-tris(4-butoxyphenyl) ester Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Benzenetricarboxylic acid, 1,3,5-tris(4-butoxyphenyl) ester
    • tris(4-butoxyphenyl) benzene-1,3,5-tricarboxylate
    • 915289-19-9
    • DTXSID80847551
    • Inchi: 1S/C39H42O9/c1-4-7-22-43-31-10-16-34(17-11-31)46-37(40)28-25-29(38(41)47-35-18-12-32(13-19-35)44-23-8-5-2)27-30(26-28)39(42)48-36-20-14-33(15-21-36)45-24-9-6-3/h10-21,25-27H,4-9,22-24H2,1-3H3
    • InChI Key: PMFCVKXWGCJIOI-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)OC(C1C=C(C(=O)OC2C=CC(=CC=2)OCCCC)C=C(C(=O)OC2C=CC(=CC=2)OCCCC)C=1)=O)CCCC

Computed Properties

  • Exact Mass: 654.28288291g/mol
  • Monoisotopic Mass: 654.28288291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 21
  • Complexity: 801
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.8
  • Topological Polar Surface Area: 107Ų
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